4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C28H28N2O5
• Molecular Weight: 472.5 g/mol
• IUPAC Name: (4E)-4-[[3-ethoxy-4-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C28H28N2O5/c1-3-33-26-19-21(18-24-27(31)29-30(28(24)32)22-8-5-4-6-9-22)12-15-25(26)35-17-7-16-34-23-13-10-20(2)11-14-23/h4-6,8-15,18-19H,3,7,16-17H2,1-2H3,(H,29,31)/b24-18+
• InChI Key: RETWOFPUKCRNGV-HKOYGPOVSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)OCCCOC4=CC=C(C=C4)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)OCCCOC4=CC=C(C=C4)C

Description

4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione, also known as EPPBP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EPPBP is a pyrazolidinedione derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood, but it has been suggested that 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has also been found to modulate the expression of certain genes that are involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been found to exhibit various biochemical and physiological effects. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been found to inhibit the proliferation of cancer cells by inducing apoptosis and by inhibiting the activity of certain enzymes that are involved in cell growth and survival. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has also been found to exhibit anti-inflammatory effects by inhibiting the production of prostaglandins and other inflammatory mediators. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been found to exhibit antiviral activity by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has several advantages for lab experiments, including its ease of synthesis, its stability, and its low toxicity. However, 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione also has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. One direction is to further investigate the mechanism of action of 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione and to identify its molecular targets. Another direction is to explore the potential applications of 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione in drug discovery and material science. Additionally, further studies are needed to evaluate the safety and efficacy of 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione in animal models and in clinical trials.

Synthesis Methods

4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione can be synthesized using various methods, including the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate, followed by a reaction with 4-methylphenol and 3-bromopropylamine. The resulting product is then reacted with hydrazine hydrate to form 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. Other methods include the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of piperidine, followed by a reaction with 4-methylphenol and 3-bromopropylamine, and the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and zinc chloride, followed by a reaction with 4-methylphenol and 3-bromopropylamine.

Scientific Research Applications

4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. 4-{3-Ethoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has also been studied for its potential use as a corrosion inhibitor and as a fluorescent probe for the detection of metal ions.